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An In-depth Technical Guide for Researchers and Drug Development Professionals

All-E-Heptaprenol, a C35 polyisoprenoid alcohol, serves as a critical intermediate in the

biosynthesis of essential terpenoids, particularly in bacterial systems.[1] Its diphosphate form,

all-E-heptaprenyl diphosphate (HepPP), is the direct precursor for the isoprenoid side chains of

vital molecules such as menaquinone-7 and ubiquinone-7, which are indispensable for cellular

respiration.[2] The unique all-trans configuration of its seven isoprene units imparts a rigid,

linear structure that is crucial for its specific enzymatic interactions.[3] This guide provides a

comprehensive overview of the biosynthesis of all-E-heptaprenol, its downstream metabolic

fate, quantitative enzymatic data, and detailed experimental protocols for its study.

Physicochemical Properties
All-E-Heptaprenol is a long-chain lipid molecule with well-defined chemical characteristics. Its

high hydrophobicity dictates its localization within cellular membranes.
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Property Value Reference

Chemical Formula C₃₅H₅₈O [2][4]

Molecular Weight 494.83 g/mol [2][4]

CAS Number 32304-16-8 [1][2]

Appearance Neat / Oil [5]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate
[6]

Structure

Seven isoprene units with all

double bonds in the trans ('E')

configuration

[3][7]

Biosynthesis of All-E-Heptaprenyl Diphosphate
The biosynthesis of terpenoids originates from two five-carbon building blocks: isopentenyl

diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[3] The formation of all-

E-heptaprenyl diphosphate (HepPP) is a chain elongation process catalyzed by a key enzyme,

heptaprenyl diphosphate synthase (HepPS).

The pathway begins with the head-to-tail condensation of IPP and DMAPP units to form

farnesyl diphosphate (FPP), a C15 intermediate.[8] HepPS then catalyzes the sequential

addition of four more IPP units to the FPP backbone.[2][6][9] This reaction releases four

molecules of diphosphate and results in the formation of the C35 product, all-E-heptaprenyl

diphosphate.[9] This enzyme specifically produces the all-trans isomer, which is the required

precursor for menaquinone and ubiquinone side chains.[1]
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1. Cell Harvesting
(Centrifugation)

2. Saponification
(Methanolic KOH)

3. Solvent Extraction
(n-Hexane)

4. Concentration
(Evaporation)

5. HPLC-MS/MS Analysis

6. Data Analysis &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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